molecular formula C11H19NO3 B14666871 9-Hydroxyimino-oxacyclododecan-2-one CAS No. 38538-06-6

9-Hydroxyimino-oxacyclododecan-2-one

Cat. No.: B14666871
CAS No.: 38538-06-6
M. Wt: 213.27 g/mol
InChI Key: JFKCYOHGLGENEJ-UHFFFAOYSA-N
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Description

9-Hydroxyimino-oxacyclododecan-2-one is a chemical compound with the molecular formula C11H19NO3 It is a derivative of oxacyclododecan-2-one, a 12-membered lactone

Preparation Methods

The synthesis of 9-Hydroxyimino-oxacyclododecan-2-one can be achieved through several methods. One common approach involves the anionic ring-opening polymerization of oxacyclododecan-2-one. This method has been compared with the polymerization of ε-caprolactone . Another method involves the preparation of 11-hydroxyundecanoic acid, which can then be cyclized to form the desired compound .

Chemical Reactions Analysis

9-Hydroxyimino-oxacyclododecan-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include dimethyl sulfoxide and calcium chloride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reduction of oxacyclododecan-2-one can yield 11-hydroxyundecanoic acid .

Scientific Research Applications

This compound has several applications in scientific research. In chemistry, it is used as a building block for the synthesis of other compounds. In biology, it can be used to study the effects of lactones on biological systems. Additionally, it is used in the industry for the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of 9-Hydroxyimino-oxacyclododecan-2-one involves its interaction with molecular targets and pathways in biological systems. The compound can act as an agonist or antagonist at specific receptors, leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

9-Hydroxyimino-oxacyclododecan-2-one can be compared with other similar compounds, such as oxacyclododecan-2-one and ε-caprolactone. These compounds share similar structural features but differ in their reactivity and applications. For example, ε-caprolactone is commonly used in the production of biodegradable polymers, while this compound has more specialized applications in scientific research .

Properties

CAS No.

38538-06-6

Molecular Formula

C11H19NO3

Molecular Weight

213.27 g/mol

IUPAC Name

9-hydroxyimino-oxacyclododecan-2-one

InChI

InChI=1S/C11H19NO3/c13-11-8-4-2-1-3-6-10(12-14)7-5-9-15-11/h14H,1-9H2

InChI Key

JFKCYOHGLGENEJ-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(=O)OCCCC(=NO)CC1

Origin of Product

United States

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